5-bromo-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylbenzamide

• IUPAC Name: 5-bromo-N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2-methylbenzamide
• InChI: InChI=1S/C17H18BrN3O2/c1-11-2-5-13(18)10-14(11)17(23)19-8-9-21-16(22)7-6-15(20-21)12-3-4-12/h2,5-7,10,12H,3-4,8-9H2,1H3,(H,19,23)
• InChI Key: HXGYQPANMWBURG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)C(=O)NCCN2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C17H18BrN3O2
• Molecular Weight: 376.2 g/mol

Description

5-bromo-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylbenzamide, also known as BAY 11-7082, is a synthetic compound that has been widely studied for its potential therapeutic applications. It was first synthesized in 2001 and has since been used in numerous scientific studies to investigate its mechanism of action and potential benefits.

Scientific Research Applications

Synthesis Techniques and Potential Applications

• Synthesis of Benzamide Derivatives

  A study described the synthesis of benzamide derivatives, highlighting methods that could be applicable to compounds with structural similarities to "5-bromo-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylbenzamide" (Gawell et al., 1989). Such synthetic pathways might offer insights into creating derivatives with potential biological activities.

• Antidopaminergic Properties of Benzamides

  Another research explored the antidopaminergic properties of 5-substituted benzamides, potentially informing on the neurological or psychiatric applications of similar compounds (Högberg et al., 1990). The synthetic strategies and biological evaluations discussed could be relevant for developing pharmacologically active agents.

• Bromophenol Derivatives for Antioxidant Activity

  The isolation and characterization of nitrogen-containing bromophenols from marine algae demonstrated significant radical scavenging activity, suggesting the potential of brominated compounds in antioxidant applications (Li et al., 2012). This research underscores the broader applicability of brominated benzamides in scientific research, possibly including antioxidant studies.

• Anticancer and Antimicrobial Applications

  Studies on the synthesis and evaluation of novel benzamide derivatives for anticancer activity illustrate the potential therapeutic applications of these compounds (Bekircan et al., 2008). Additionally, the synthesis of bromophenol derivatives with cyclopropyl moieties and their evaluation as enzyme inhibitors could inform on the utility of similar compounds in addressing diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).